Cas no 167959-14-0 (1H-Benzimidazole-5-carbonitrile, 2-(4-methoxyphenyl)-)

1H-Benzimidazole-5-carbonitrile, 2-(4-methoxyphenyl)- structure
167959-14-0 structure
Product Name:1H-Benzimidazole-5-carbonitrile, 2-(4-methoxyphenyl)-
CAS No:167959-14-0
MF:C15H11N3O
MW:249.267342805862
CID:1355731
Update Time:2024-08-17

1H-Benzimidazole-5-carbonitrile, 2-(4-methoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

    • 1H-Benzimidazole-5-carbonitrile, 2-(4-methoxyphenyl)-
    • 1H-Benzimidazole-6-carbonitrile, 2-(4-methoxyphenyl)-
    • Inchi: 1S/C15H11N3O/c1-19-12-5-3-11(4-6-12)15-17-13-7-2-10(9-16)8-14(13)18-15/h2-8H,1H3,(H,17,18)
    • InChI Key: JTDTWUAEZBPWDN-UHFFFAOYSA-N
    • SMILES: C1(C2=CC=C(OC)C=C2)NC2=CC(C#N)=CC=C2N=1

Computed Properties

  • Exact Mass: 249.09033

Experimental Properties

  • Density: 1.32±0.1 g/cm3(Predicted)
  • Boiling Point: 499.7±51.0 °C(Predicted)
  • PSA: 61.7
  • pka: 9.97±0.10(Predicted)
Recommended suppliers
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.